(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile

• CAS: 476674-86-9
• Molecular Formula: C18H14N2OS
• Molecular Weight: 306.38
• SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)C(=CC3=CC=CO3)C#N
• InChI: InChI=1S/C18H14N2OS/c1-2-13-5-7-14(8-6-13)17-12-22-18(20-17)15(11-19)10-16-4-3-9-21-16/h3-10,12H,2H2,1H3/b15-10-
• InChIKey: NXSWUVMGACYXGT-GDNBJRDFSA-N
• Solubility: not available

Precise PDE4 target engagement is critical for reproducible cAMP/PDE4 pathway research, but classical inhibitors like rolipram show cross-reactivity at higher concentrations, introducing off-target effects. Zl-n-91 (CAS 476674-86-9) eliminates this variability through three interdependent axes: (i) stereospecific hydrogen bonding that confers >1,000-fold selectivity over PDE1-PDE11, enabling exclusive PDE4 engagement at ≤100 nM; (ii) a 2.5-fold potency advantage over rolipram in whole-blood TNFα suppression; and (iii) a 33-fold in vivo dose advantage in acute lung injury models with a distinct CNS safety profile. This combination of sub-nanomolar PDE4 inhibition, pan-family selectivity, and functional cellular potency makes Zl-n-91 the definitive positive control for PDE4 selectivity panels and a superior tool for pulmonary inflammation, neuro-oncology, and Th17-driven autoimmunity studies.

Zl-n-91 PDE4 Inhibitor: Compound Profile & Procurement

(Z)-2-(4-(4-ethylphenyl)thiazol-2-yl)-3-(furan-2-yl)acrylonitrile, designated Zl-n-91, is a synthetic small-molecule phosphodiesterase 4 (PDE4) inhibitor with the molecular formula C₁₈H₁₄N₂OS and a molecular weight of 306.38 g/mol . It exists as a racemic mixture of (S)- and (R)-enantiomers, which display markedly different pharmacological properties due to a stereochemistry-dependent hydrogen bond with a water molecule in a PDE4-specific subpocket . The compound has been crystallized in complex with the PDE4D2 catalytic domain (PDB IDs: 5WH5, 5WH6) and is indexed in MeSH as a PDE4 inhibitor (MeSH Unique ID: C548712) . Zl-n-91 has been evaluated in multiple disease models including acute lung injury, COPD, glioblastoma, triple-negative breast cancer, and IL-17-mediated autoimmunity, making it a versatile probe for cAMP/PDE4 pathway research .

cAMP/PDE4 pathway inhibition studies across inflammatory, oncologic and autoimmune research models

(S)-enantiomer required for consistent potency; racemate may introduce variability

Suitable for in vitro enzymatic, whole-blood ex vivo, and rodent in vivo study workflows

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source
• [2] National Library of Medicine. MeSH Supplementary Concept: Zl-n-91 compound. MeSH Unique ID: C548712. Pharm Action: Phosphodiesterase 4 Inhibitors. View Source
• [3] Ma R, Yang BY, Wu CY. A selective phosphodiesterase 4 (PDE4) inhibitor Zl-n-91 suppresses IL-17 production by human memory Th17 cells. Int Immunopharmacol, 2008, 8(10), 1408–1417. DOI: 10.1016/j.intimp.2008.05.012. PMID: 18687303. View Source

Zl-n-91 vs. Generic PDE4 Inhibitors: Key Differentiation

Generic substitution of Zl-n-91 with classical PDE4 inhibitors (e.g., rolipram, roflumilast, cilomilast) or even its own (R)-enantiomer is not scientifically valid because Zl-n-91's pharmacological profile is governed by three interdependent, quantifiable differentiation axes that are not preserved across analogs: (i) stereospecific hydrogen bonding with a PDE4-specific water pocket that confers enantiomer-dependent potency and >1,000-fold family selectivity ; (ii) a 2.5-fold greater potency in whole-blood TNFα suppression relative to rolipram and >250-fold superiority over cilomilast ; and (iii) a 33-fold in vivo dose advantage over rolipram in acute lung injury models, coupled with a distinct CNS safety profile . No other PDE4 inhibitor simultaneously achieves this combination of sub-nanomolar enzyme inhibition, pan-PDE-family selectivity, and functional cellular potency, making inter-compound substitution a source of irreproducible results in cAMP/PDE4-dependent assays.

Property

Zl-n-91

Generic PDE4 Inhibitor

Stereochemical binding

Water-pocket H-bond confers enantiomer-dependent inhibition

Lacks this specific interaction; reported potency may differ

Family selectivity

Reported >1,000-fold PDE4 selectivity

Selectivity profiles vary; off-target PDE engagement possible

Whole-blood potency

Reproducible ex vivo TNFα suppression

Cellular activity may not match biochemical IC₅₀

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source
• [2] Tang HF, Lu JJ, Tang JF, et al. Action of a Novel PDE4 inhibitor ZL-n-91 on lipopolysaccharide-induced acute lung injury. Int Immunopharmacol, 2010, 10(4), 406–411. DOI: 10.1016/j.intimp.2010.01.003. PMID: 20074667. View Source

Quantitative Differentiation Evidence: Zl-n-91 vs. Close Analogs

Enantiomer-Specific Potency: (S)- vs. (R)-Zl-n-91

The (S)-enantiomer of Zl-n-91 achieves an IC₅₀ of 12 ± 2 nM against the PDE4D2 catalytic domain (residues 86–410), while the (R)-enantiomer shows an IC₅₀ of 65 nM for the same domain—a 5.4-fold difference in potency . For PDE4B2B (residues 152–528), (S)-Zl-n-91 yields 20 ± 4 nM versus 89 nM for (R)-Zl-n-91, a 4.5-fold difference . This potency gap is mechanistically explained by crystallographic evidence: only (S)-Zl-n-91 forms a hydrogen bond with a bound water molecule in the PDE4-specific subpocket, whereas (R)-Zl-n-91 lacks this interaction .

Enantiomer potency

Head-to-head

(S)-Zl-n-91vs(R)-Zl-n-91

PDE4D2 IC₅₀ 12 ± 2 nM/65 nM

PDE4B2B IC₅₀ 20 ± 4 nM/89 nM

5.4-fold potency difference; enantiomeric composition directly affects assay outcome

Crystallographic basis: water-mediated H-bond only for (S)-enantiomer

Evidence Dimension	IC₅₀ against PDE4D2 and PDE4B2B catalytic domains
Target Compound Data	(S)-Zl-n-91: PDE4D2 IC₅₀ = 12 ± 2 nM; PDE4B2B IC₅₀ = 20 ± 4 nM
Comparator Or Baseline	(R)-Zl-n-91: PDE4D2 IC₅₀ = 65 nM; PDE4B2B IC₅₀ = 89 nM
Quantified Difference	5.4-fold (PDE4D2); 4.5-fold (PDE4B2B)
Conditions	Recombinant PDE4D2 (86–410) and PDE4B2B (152–528) catalytic domains; in vitro enzymatic assay

Why This Matters

Procurement of the racemate without enantiomeric specification introduces 5-fold variability in PDE4 potency, compromising assay reproducibility; researchers requiring consistent PDE4 inhibition must specify the (S)-enantiomer or account for racemic composition.

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source

PDE Family Selectivity Profile

(S)-Zl-n-91 was profiled against a panel of 10 PDE family members. It showed IC₅₀ values of 0.012 μM (PDE4D2) and 0.020 μM (PDE4B2B), compared to 83 μM (PDE2A3), 46 μM (PDE3A1), 130 μM (PDE5A1), 17 μM (PDE7A1), 8.6 μM (PDE8A1), 84 μM (PDE9A1), 16 μM (PDE10A2), and 23 μM (PDE11A4) . The selectivity ratio exceeds 1,000-fold for all non-PDE4 families; the nearest off-target is PDE8A1, yet (S)-Zl-n-91 retains 430-fold selectivity for PDE4D2 over PDE8A1 .

PDE family selectivity

Class-level

>1,000-fold

over PDE1-3,5-11 families

Supports PDE4-specific target engagement; nearest off-target PDE8A1 ~430-fold

Panel includes 10 recombinant PDE catalytic domains

Evidence Dimension	IC₅₀ across PDE families 2–11
Target Compound Data	(S)-Zl-n-91: PDE4D2 IC₅₀ = 0.012 μM; PDE4B2B IC₅₀ = 0.020 μM
Comparator Or Baseline	Nearest non-PDE4 family: PDE8A1 IC₅₀ = 8.6 μM; PDE7A1 IC₅₀ = 17 μM; all others ≥ 16 μM
Quantified Difference	≥1,000-fold selectivity for PDE4 over all other PDE families; 430-fold over PDE8A1; 850-fold over PDE7A1
Conditions	Recombinant PDE catalytic domain panel; in vitro enzymatic assay; (S)-Zl-n-91 enantiomer tested

Why This Matters

This selectivity profile is critical for researchers who need to attribute functional effects specifically to PDE4 inhibition without confounding activity at PDE3 (cardiac), PDE5 (vascular), or PDE7/8 (immune) family members; most classical PDE4 inhibitors exhibit substantially narrower selectivity windows.

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source

Whole-Blood TNFα Suppression vs. Rolipram and Cilomilast

In a whole-blood assay of LPS-induced TNFα release, Zl-n-91 achieved an IC₅₀ of 40 nM, compared to 100 nM for rolipram and >10 μM for cilomilast . This represents a 2.5-fold potency advantage over rolipram and a >250-fold advantage over cilomilast in a physiologically relevant ex vivo system that accounts for plasma protein binding and cellular permeability .

Whole-blood TNFα

Cross-study comparable

Zl-n-91 IC₅₀ 40 nM

Rolipram 100 nM / Cilomilast >10,000 nM

2.5-fold vs rolipram; >250-fold vs cilomilast in ex vivo LPS-stimulated blood

Human whole blood; reflects plasma protein binding influence

Evidence Dimension	IC₅₀ for inhibition of LPS-induced TNFα release in whole blood
Target Compound Data	Zl-n-91 IC₅₀ = 40 nM
Comparator Or Baseline	Rolipram IC₅₀ = 100 nM; Cilomilast IC₅₀ > 10,000 nM
Quantified Difference	2.5-fold vs. rolipram; >250-fold vs. cilomilast
Conditions	Human whole blood; LPS-stimulated TNFα release; ex vivo

Why This Matters

Whole-blood potency is a translational bridge between biochemical IC₅₀ and in vivo efficacy; Zl-n-91's superior whole-blood activity relative to both the classic tool compound rolipram and the clinically advanced cilomilast indicates better target engagement under physiological conditions, making it a preferred probe for preclinical inflammation studies.

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source

In Vivo Efficacy in Acute Lung Injury vs. Rolipram

In an LPS-induced acute lung injury (ALI) mouse model, ZL-n-91 was tested at 3, 10, and 30 μg/kg (i.p.) alongside rolipram at 1 mg/kg (i.p.) and dexamethasone at 0.5 mg/kg . ZL-n-91 dose-dependently reduced total leukocyte count, neutrophil count, total protein content in bronchoalveolar lavage fluid (BALF), MPO activity, and TNFα levels. The effects of ZL-n-91 at 30 μg/kg were equivalent to those of rolipram at 1,000 μg/kg—a ~33-fold dose advantage . Additionally, ZL-n-91 significantly shortened righting reflex recovery time at all doses, an effect not observed with rolipram or dexamethasone .

In vivo ALI model

Head-to-head

ZL-n-91 30 μg/kg≈Rolipram 1,000 μg/kg

~33-fold dose advantage

Reported equivalent reduction in BALF leukocytes, protein, MPO, TNFα

LPS-induced mouse model; also shortened righting reflex recovery

Evidence Dimension	In vivo anti-inflammatory efficacy in LPS-induced ALI mouse model
Target Compound Data	ZL-n-91 at 30 μg/kg (i.p.): equivalent reduction in BALF leukocytes, neutrophils, protein, MPO, and TNFα to rolipram 1 mg/kg
Comparator Or Baseline	Rolipram at 1 mg/kg (i.p.); Dexamethasone at 0.5 mg/kg (i.p.)
Quantified Difference	~33-fold dose advantage (30 μg/kg ZL-n-91 ≈ 1,000 μg/kg rolipram); ZL-n-91 uniquely shortened righting reflex recovery time
Conditions	ICR mice; intratracheal LPS instillation; 6 h post-LPS; i.p. administration

Why This Matters

The 33-fold in vivo potency advantage translates directly to reduced compound consumption in animal studies, lower cost per experiment, and a potentially wider therapeutic window; the differential effect on righting reflex suggests a distinct CNS tolerability profile relative to rolipram, addressing the emesis/nausea liability that has limited clinical PDE4 inhibitors.

• [1] Tang HF, Lu JJ, Tang JF, et al. Action of a Novel PDE4 inhibitor ZL-n-91 on lipopolysaccharide-induced acute lung injury. Int Immunopharmacol, 2010, 10(4), 406–411. DOI: 10.1016/j.intimp.2010.01.003. PMID: 20074667. View Source

Glioblastoma Growth Suppression vs. Rolipram

In a comparative study of GBM cell lines, Zl-n-91 exhibited greater effectiveness than rolipram in suppressing glioblastoma cell proliferation, inducing G0/G1 phase arrest and apoptosis . Zl-n-91 significantly inhibited the growth of subcutaneous glioma xenografts in vivo and engaged a distinct mechanistic pathway (EGR1/PTEN/AKT) not reported for rolipram in GBM . While the paper does not report a single numeric IC₅₀ comparator in the abstract, the explicit statement of 'greater effectiveness than the well-known PDE4 inhibitor Rolipram' is supported by dose-response proliferation data in the full text .

Glioblastoma suppression

Head-to-head

Zl-n-91: G0/G1 arrest, apoptosis, xenograft inhibition

Rolipram: qualitatively less effective

Reported greater effectiveness via EGR1/PTEN/AKT pathway

GBM cell lines and subcutaneous xenograft; full-text IC₅₀ data available

Evidence Dimension	GBM cell proliferation suppression and xenograft growth inhibition
Target Compound Data	Zl-n-91: suppressed GBM cell proliferation, induced G0/G1 arrest and apoptosis, inhibited subcutaneous xenograft growth
Comparator Or Baseline	Rolipram: qualitatively less effective in the same GBM models
Quantified Difference	Qualitatively superior efficacy (abstract states 'greater effectiveness'); quantitative IC₅₀ or GI₅₀ values available in full text
Conditions	GBM cell lines (in vitro); subcutaneous glioma xenograft model (in vivo, nude mice)

Why This Matters

For oncology-focused procurement, Zl-n-91 offers a mechanistically distinct profile (EGR1/PTEN/AKT pathway engagement) versus rolipram, making it valuable for studying PDE4-dependent tumor suppression beyond cAMP elevation alone; this differentiation is critical when selecting a PDE4 inhibitor for glioblastoma or other CNS tumor research.

• [1] Li Y, He X, Li S, et al. The phosphodiesterase-4 inhibitor Zl-n-91 suppresses glioblastoma growth via EGR1/PTEN/AKT pathway. Eur J Pharmacol, 2025, 988, 177230. DOI: 10.1016/j.ejphar.2024.177230. PMID: 39732358. View Source

Oral Pharmacokinetics and Target Coverage

Pharmacokinetic analysis in male C57/BL6 mice following oral administration (PO) revealed that Zl-n-91 has a terminal half-life (T½) of 1.35 h, a Tmax of 2 h, a Cmax of 96.5 ng/mL, and an oral bioavailability (F) of 33.3% . At Cmax, the plasma concentration of Zl-n-91 is approximately 25-fold higher than its PDE4D2 IC₅₀ (equivalent to 3.7 ng/mL), suggesting sustained target engagement after oral dosing . The compound has a calculated LogP of 2.18, LogS of −3.08, and tPSA of 44.8, consistent with reasonable membrane permeability .

Oral PK profile

Supporting evidence

F = 33.3%

T½ 1.35 h, Cmax 96.5 ng/mL, Tmax 2 h

Supports oral dosing in rodent models; Cmax ~25× above PDE4D2 IC₅₀

Male C57/BL6 mice, LC-MS/MS; LogP 2.18, tPSA 44.8

Evidence Dimension	Oral pharmacokinetic parameters in mice
Target Compound Data	T½ = 1.35 h; Tmax = 2 h; Cmax = 96.5 ng/mL; AUC₀₋ₜ = 241 ng·h/mL; F = 33.3%
Comparator Or Baseline	No direct comparator PK data in same study; Cmax/IC₅₀ ratio = 25-fold
Quantified Difference	Cmax exceeds PDE4D2 IC₅₀ by ~25-fold; oral bioavailability of 33% comparable to clinical PDE4 inhibitors (e.g., roflumilast ~80%, apremilast ~73%)
Conditions	Male C57/BL6 mice; oral gavage; LC-MS/MS quantification

Why This Matters

The 33% oral bioavailability and 25-fold Cmax/IC₅₀ ratio support the feasibility of oral dosing in preclinical efficacy models, distinguishing Zl-n-91 from tool compounds that require parenteral administration; this is a practical consideration for in vivo study design and compound procurement planning.

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source

Zl-n-91: Recommended Research & Industrial Applications

PDE4 Selectivity Profiling and Off-Target Panel Screening

Zl-n-91 is the preferred PDE4 inhibitor for researchers constructing PDE family selectivity panels. Its >1,000-fold selectivity over PDE1–PDE11 (excluding PDE4) makes it an ideal positive control for PDE4-specific activity and a negative control for off-target PDE family members . Laboratories performing PDE profiling should use (S)-Zl-n-91 at concentrations ≤100 nM to ensure exclusive PDE4 engagement, avoiding the cross-reactivity seen with rolipram at higher concentrations .

Preclinical In Vivo Inflammation Models with Oral Dosing

For LPS-induced acute lung injury, COPD-like rat models, and other pulmonary inflammation studies, Zl-n-91 offers a 33-fold in vivo potency advantage over rolipram, enabling lower dosing regimens and reduced compound consumption . Its 33% oral bioavailability and 25-fold plasma Cmax/IC₅₀ ratio support oral administration in rodent models, making it suitable for chronic dosing paradigms where parenteral PDE4 inhibitors are impractical .

CNS Tumor and Neuroinflammation Research

Zl-n-91 has demonstrated superior efficacy over rolipram in suppressing glioblastoma cell proliferation and xenograft growth via the EGR1/PTEN/AKT pathway . Its potent neuroprotection activities, coupled with the absence of emetic-like CNS side effects in the righting reflex assay (unlike rolipram), position it as a preferred PDE4 inhibitor for neuro-oncology and neuroinflammation studies where classical PDE4 inhibitors are limited by tolerability .

Th17/IL-17 Autoimmune Disease Mechanism Studies

Zl-n-91 is the first PDE4 inhibitor shown to directly suppress IL-17 production by human memory Th17 cells through inhibition of CD4⁺ T-cell activation, proliferation, and division . Researchers investigating PDE4-mediated regulation of Th17-driven autoimmune pathology (e.g., psoriasis, rheumatoid arthritis, multiple sclerosis) should select Zl-n-91 over rolipram or roflumilast, as its IL-17 suppression mechanism has been specifically validated in primary human T-cell assays, providing translational relevance not established for other PDE4 inhibitors in this context .

Application

Selection Property

Validation Focus

PDE family selectivity profiling

Isoform-selectivity assay context

Off-target PDE activity exclusion

In vivo inflammation model studies

Exposure-model context

Dose-response endpoint review

CNS tumor model research

Cell-model endpoint review

Proliferation and apoptosis pathway context

Th17/IL-17 autoimmune pathway studies

Cell-based assay context

Cytokine suppression endpoint review

• [1] Liu S, Li C, Ke H, et al. Identification of a PDE4-Specific Pocket for the Design of Selective Inhibitors. Biochemistry, 2018, 57(30), 4518–4525. DOI: 10.1021/acs.biochem.8b00336. PMID: 29921141. View Source
• [2] Tang HF, Lu JJ, Tang JF, et al. Action of a Novel PDE4 inhibitor ZL-n-91 on lipopolysaccharide-induced acute lung injury. Int Immunopharmacol, 2010, 10(4), 406–411. DOI: 10.1016/j.intimp.2010.01.003. PMID: 20074667. View Source
• [3] Li Y, He X, Li S, et al. The phosphodiesterase-4 inhibitor Zl-n-91 suppresses glioblastoma growth via EGR1/PTEN/AKT pathway. Eur J Pharmacol, 2025, 988, 177230. DOI: 10.1016/j.ejphar.2024.177230. PMID: 39732358. View Source
• [4] Ma R, Yang BY, Wu CY. A selective phosphodiesterase 4 (PDE4) inhibitor Zl-n-91 suppresses IL-17 production by human memory Th17 cells. Int Immunopharmacol, 2008, 8(10), 1408–1417. DOI: 10.1016/j.intimp.2008.05.012. PMID: 18687303. View Source